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Compound of Interest

3,5-Diphenylcyclopentane-1,2,4-
Compound Name: )
trione

Cat. No.: B181702

To: Researchers, Scientists, and Drug Development Professionals

Subject: Comprehensive Technical Overview of 3,5-Diphenylcyclopentane-1,2,4-trione (CAS
7003-69-2)

This document provides a technical guide on 3,5-Diphenylcyclopentane-1,2,4-trione. Due to
the limited availability of published research on this specific compound, this guide summarizes
the currently accessible information.

Chemical Identity and Properties

The formal IUPAC name for the compound is 3,5-diphenylcyclopentane-1,2,4-trione. It is
also referenced by synonyms such as 1,2,4-Cyclopentanetrione, 3,5-diphenyl-.[1]

Table 1: Physicochemical Properties of 3,5-Diphenylcyclopentane-1,2,4-trione[1]
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Property Value

CAS Number 7003-69-2
Molecular Formula C17H1203
Molecular Weight 264.28 g/mol
Monoisotopic Mass 264.078644241
Topological Polar Surface Area 51.2 A2
Hydrogen Bond Acceptor Count 3

Rotatable Bond Count 2

Complexity 376

Synthesis and Reactivity

Detailed experimental protocols for the synthesis of 3,5-Diphenylcyclopentane-1,2,4-trione
are not readily available in publicly accessible literature.

However, existing literature indicates its use as a reactant in multicomponent reactions.
Specifically, 3,5-Diphenylcyclopentane-1,2,4-trione undergoes a smooth condensation
reaction with isocyanides and dialkyl acetylenedicarboxylates. This reaction suggests that the
trione acts as a reactive intermediate trap.

Logical Relationship of the Described Reaction:

Isocyanide *
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3,5-Diphenylcyclopentane- traps Product
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Caption: Reaction of 3,5-Diphenylcyclopentane-1,2,4-trione.

Biological Activity

As of the date of this report, there is no publicly available data on the biological activity,
signaling pathways, or quantitative experimental results for 3,5-Diphenylcyclopentane-1,2,4-
trione. Research into the biological effects of structurally related diarylpentanoids has been
conducted, but these findings cannot be directly extrapolated to the title compound.

Experimental Protocols

Due to the absence of detailed published studies on 3,5-Diphenylcyclopentane-1,2,4-trione,
specific experimental protocols for its synthesis, handling, or use in biological assays are not
available.

Conclusion

3,5-Diphenylcyclopentane-1,2,4-trione is a known chemical entity with established
physicochemical properties. Its primary documented application in the scientific literature is as
a reactant in a three-component reaction, highlighting its potential utility in complex organic
synthesis. However, a significant gap exists in the scientific literature concerning its synthesis,
biological activity, and potential applications in drug development. Further research is required
to elucidate these aspects of this compound. This guide will be updated as new information
becomes publicly available.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b181702#iupac-name-for-3-5-diphenylcyclopentane-1-
2-4-trione]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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